Cas no 42860-04-8 (4-Chloro-3-iodobenzoic acid)
4-Chloro-3-iodobenzoic acid structure
Product Name:4-Chloro-3-iodobenzoic acid
CAS No:42860-04-8
MF:C7H4ClIO2
MW:282.462933540344
MDL:MFCD00079732
CID:55616
PubChem ID:2757616
Update Time:2025-04-18
4-Chloro-3-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-iodobenzoic acid
- 3-Iodo-4-chlorobenzoic acid
- 3-Jod-4-chlorbenzoesaeure
- 4-Chlor-3-jod-benzoesaeure
- 4-chloro-3-iodo-benzoic Acid
- Benzoic acid,4-chloro-3-iodo
- Benzoic acid, 4-chloro-3-iodo-
- SY030183
- AM20040452
- MFCD00079732
- SDRURVZKYHGDAP-UHFFFAOYSA-N
- BB 0245936
- AC-9462
- CS-W012258
- SCHEMBL774819
- Z239685218
- A20216
- AS-19197
- EN300-39538
- 4-Chloro-3-iodobenzoic acid, AldrichCPR
- DTXSID50373973
- AKOS000109282
- NCGC00336335-01
- 4-Chloro-3-iodobenzoicacid
- FT-0649082
- C3484
- AB01330997-02
- 42860-04-8
- DB-024017
- DTXCID20325005
-
- MDL： MFCD00079732
- Inchi： 1S/C7H4ClIO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)
- InChI Key： SDRURVZKYHGDAP-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(C(=O)O)=C1)Cl
Computed Properties
- Exact Mass: 281.89400
- Monoisotopic Mass: 281.894
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.7
Experimental Properties
- Color/Form: Not available
- Density: Not available
- Melting Point: 222-224°C
- Boiling Point: 371.7°C at 760 mmHg
- Flash Point: Not available
- Refractive Index: 1.673
- PSA: 37.30000
- LogP: 2.64280
- Sensitiveness: Light Sensitive
- Vapor Pressure: Not available
4-Chloro-3-iodobenzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazard Category Code： 36/37/38-41-25
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
4-Chloro-3-iodobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Chloro-3-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 002355-5g |
4-Chloro-3-iodobenzoic acid, 98% |
42860-04-8 | 98% | 5g |
$26.00 | 2023-09-11 | |
| Matrix Scientific | 002355-25g |
4-Chloro-3-iodobenzoic acid, 98% |
42860-04-8 | 98% | 25g |
$88.00 | 2023-09-11 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-IU320-1g |
4-Chloro-3-iodobenzoicacid |
42860-04-8 | 97% | 1g |
50.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-IU320-25g |
4-Chloro-3-iodobenzoicacid |
42860-04-8 | 97% | 25g |
542.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-IU320-5g |
4-Chloro-3-iodobenzoicacid |
42860-04-8 | 97% | 5g |
137.0CNY | 2021-08-05 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019238-1g |
4-Chloro-3-iodobenzoic acid |
42860-04-8 | 98% | 1g |
￥29 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019238-25g |
4-Chloro-3-iodobenzoic acid |
42860-04-8 | 98% | 25g |
￥180 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019238-5g |
4-Chloro-3-iodobenzoic acid |
42860-04-8 | 98% | 5g |
￥44 | 2024-05-23 | |
| TRC | C428298-100mg |
4-Chloro-3-iodobenzoic acid |
42860-04-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C428298-250mg |
4-Chloro-3-iodobenzoic acid |
42860-04-8 | 250mg |
$75.00 | 2023-05-18 |
4-Chloro-3-iodobenzoic acid Related Literature
-
Herbert Henry Hodgson,Herbert Greensmith Beard J. Chem. Soc. 1927 20
42860-04-8 (4-Chloro-3-iodobenzoic acid) Related Products
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